Cas no 2680884-98-2 (benzyl N-[5-fluoro-2-iodo-4-(trifluoromethyl)phenyl]carbamate)

• Product Name: benzyl N-[5-fluoro-2-iodo-4-(trifluoromethyl)phenyl]carbamate
• CAS No: 2680884-98-2
• MF: C₁₅H₁₀F₄INO₂
• MW: 439.143490314484
• CID: 5975728
• PubChem ID: 165933258
• Update Time: 2025-10-29

benzyl N-[5-fluoro-2-iodo-4-(trifluoromethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-fluoro-2-iodo-4-(trifluoromethyl)phenyl]carbamate
• 2680884-98-2
• EN300-28304276

• Inchi： 1S/C15H10F4INO2/c16-11-7-13(12(20)6-10(11)15(17,18)19)21-14(22)23-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,21,22)
• InChI Key： HUACLGAWKODHMV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(=CC=1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 438.96924g/mol
• Monoisotopic Mass: 438.96924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[5-fluoro-2-iodo-4-(trifluoromethyl)phenyl]carbamate

Comprehensive Overview of Benzyl N-[5-Fluoro-2-Iodo-4-(Trifluoromethyl)Phenyl]Carbamate (CAS No. 2680884-98-2)

Benzyl N-[5-fluoro-2-iodo-4-(trifluoromethyl)phenyl]carbamate (CAS No. 2680884-98-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are widely studied for their bioactive properties. The presence of fluoro, iodo, and trifluoromethyl substituents enhances its reactivity and potential utility in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged due to their unique chemical properties, such as increased metabolic stability and lipophilicity. These characteristics make benzyl N-[5-fluoro-2-iodo-4-(trifluoromethyl)phenyl]carbamate a valuable intermediate in the synthesis of targeted therapeutics. Researchers are particularly interested in its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance.

The compound's iodo moiety also opens avenues for cross-coupling reactions, a hot topic in modern organic chemistry. Palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, often utilize iodinated precursors like this carbamate derivative. This versatility has made it a subject of interest in high-throughput screening and combinatorial chemistry, addressing the need for efficient drug discovery pipelines.

From an industrial perspective, benzyl N-[5-fluoro-2-iodo-4-(trifluoromethyl)phenyl]carbamate is synthesized under controlled conditions to ensure high purity and yield. Its trifluoromethyl group contributes to enhanced bioavailability, a key consideration in pharmaceutical formulation. This aligns with the industry's shift toward bioisosteric replacements to improve drug efficacy and reduce side effects.

Environmental and regulatory trends also highlight the importance of sustainable synthesis methods for such compounds. Researchers are exploring green chemistry approaches, including catalytic reductions and solvent-free reactions, to minimize waste and energy consumption. The compound's structural features make it a candidate for eco-friendly optimization, resonating with global sustainability goals.

In summary, benzyl N-[5-fluoro-2-iodo-4-(trifluoromethyl)phenyl]carbamate (CAS No. 2680884-98-2) represents a multifaceted tool in chemical research. Its applications span drug development, material science, and catalysis, reflecting broader scientific and industrial priorities. As innovation accelerates, this compound is poised to play a pivotal role in addressing challenges like drug resistance and sustainable manufacturing.